Cas no 1451998-50-7 (2-(4-methanesulfonylphenyl)cyclopropan-1-amine)

• Product Name: 2-(4-methanesulfonylphenyl)cyclopropan-1-amine
• CAS No: 1451998-50-7
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 6090330
• PubChem ID: 82470855
• Update Time: 2025-10-16

2-(4-methanesulfonylphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methanesulfonylphenyl)cyclopropan-1-amine
• 1451998-50-7
• EN300-1989746
• SCHEMBL15212423

• Inchi： 1S/C10H13NO2S/c1-14(12,13)8-4-2-7(3-5-8)9-6-10(9)11/h2-5,9-10H,6,11H2,1H3
• InChI Key： JZOYDYOHIOGQMY-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1CC1N)(=O)=O

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-(4-methanesulfonylphenyl)cyclopropan-1-amine

Introduction to 2-(4-methanesulfonylphenyl)cyclopropan-1-amine (CAS No. 1451998-50-7)

2-(4-methanesulfonylphenyl)cyclopropan-1-amine, with the CAS number 1451998-50-7, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by a cyclopropane ring attached to an amine group and a methanesulfonyl-substituted phenyl group, which endows it with distinct physicochemical properties and biological activities.

The chemical structure of 2-(4-methanesulfonylphenyl)cyclopropan-1-amine is of particular interest due to its potential as a lead compound in drug discovery. The cyclopropane ring, known for its high reactivity and strain energy, can serve as a versatile scaffold for the development of novel therapeutic agents. The methanesulfonyl-substituted phenyl group, on the other hand, imparts lipophilicity and can influence the compound's interaction with biological targets, such as enzymes and receptors.

Recent studies have explored the pharmacological properties of 2-(4-methanesulfonylphenyl)cyclopropan-1-amine. One notable area of research is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits selective inhibition of a key enzyme in the biosynthesis of fatty acids, which could have implications for the treatment of metabolic disorders such as obesity and diabetes.

In addition to its enzymatic inhibition properties, 2-(4-methanesulfonylphenyl)cyclopropan-1-amine has also been investigated for its effects on central nervous system (CNS) disorders. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These findings suggest that 2-(4-methanesulfonylphenyl)cyclopropan-1-amine may have therapeutic potential in treating neuropsychiatric conditions such as depression and anxiety disorders.

The pharmacokinetic profile of 2-(4-methanesulfonylphenyl)cyclopropan-1-amine has also been studied to understand its behavior in biological systems. A preclinical study published in the European Journal of Pharmaceutical Sciences evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. The results indicated that it has favorable oral bioavailability and a moderate half-life, making it suitable for further development as an oral medication.

Clinical trials are currently underway to assess the safety and efficacy of 2-(4-methanesulfonylphenyl)cyclopropan-1-amine. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects before advancing to larger-scale clinical studies.

The synthesis of 2-(4-methanesulfonylphenyl)cyclopropan-1-amine involves several steps, including the formation of the cyclopropane ring and the introduction of the methanesulfonyl-substituted phenyl group. Various synthetic routes have been developed to optimize yield and purity, with some methods focusing on environmentally friendly processes to minimize waste generation. A recent publication in the Tetrahedron Letters described a novel one-pot synthesis method that significantly reduces reaction time and improves overall efficiency.

In conclusion, 2-(4-methanesulfonylphenyl)cyclopropan-1-amine (CAS No. 1451998-50-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for further investigation and development as a potential therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.